Cas no 95445-65-1 (Butanoic acid, 3-oxo-, 1-methylcyclopentyl ester)

• Product Name: Butanoic acid, 3-oxo-, 1-methylcyclopentyl ester
• CAS No: 95445-65-1
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 751831
• PubChem ID: 15164768
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-, 1-methylcyclopentyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 1-methylcyclopentyl ester
• SCHEMBL7540258
• 1-Methylcyclopentyl 3-oxobutanoate
• DTXSID10569411
• 95445-65-1

• Inchi： 1S/C10H16O3/c1-8(11)7-9(12)13-10(2)5-3-4-6-10/h3-7H2,1-2H3
• InChI Key： JJLBSSWUHIBONW-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)C1(C)CCCC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų